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Compound of Interest

Compound Name: 7-Methyltridecanoyl-CoA

Cat. No.: B15550957

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of biochemicals like 7-Methyltridecanoyl-CoA is paramount. This document provides
a comprehensive guide to the necessary personal protective equipment (PPE), operational
procedures, and disposal plans to minimize risk and ensure laboratory safety.

Properties of 7-Methyltridecanoyl-CoA

While specific quantitative data for 7-Methyltridecanoyl-CoA is not readily available, the
following table summarizes its known chemical properties. This information is crucial for
understanding its behavior and potential hazards.

Property Data

Molecular Formula C35H62N7017P3S[1]

Molecular Weight 977.89 g/mol [1]

Chemical Class Coenzyme A Derivative, Fatty Acyl-CoA[1][2]

Likely a solid, as is common for long-chain acyl-

Physical Form
CoAs

Solubility Expected to be soluble in aqueous buffers

Operational Plan: Safe Handling Procedures
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Adherence to the following step-by-step procedures is critical when working with 7-
Methyltridecanoyl-CoA to maintain a safe laboratory environment.

Engineering Controls

o Ventilation: All work with 7-Methyltridecanoyl-CoA, especially when handling the solid form
or creating solutions, should be conducted in a well-ventilated area. A chemical fume hood is
recommended to minimize inhalation exposure.[3]

o Eye Wash and Safety Shower: Ensure that a calibrated and accessible eye wash station and
safety shower are in close proximity to the handling area.[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 7-Methyltridecanoyl-CoA:

o Eye and Face Protection: Safety glasses with side shields are required at a minimum.[5][6]
For tasks with a higher risk of splashes, such as preparing stock solutions, a face shield
should be worn in addition to safety goggles.[7]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent
skin contact.[6][7] Always inspect gloves for any tears or punctures before use and change
them frequently.

» Body Protection: A standard laboratory coat is required to protect street clothing and skin
from potential contamination.[5][8]

e Respiratory Protection: While not typically required for small quantities handled with proper
engineering controls, a disposable respirator may be necessary if there is a risk of
generating dust or aerosols.[7]

Handling and Storage

e Receiving and Unpacking: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store 7-Methyltridecanoyl-CoA in a tightly sealed container in a cool, dry place as
recommended by the supplier.[3][5]
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» Weighing and Solution Preparation:
o Perform these tasks in a chemical fume hood to avoid inhalation of any fine particles.
o Use appropriate tools to handle the solid compound, minimizing the creation of dust.

o When preparing solutions, add the solvent to the pre-weighed compound slowly to avoid
splashing.

o General Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly
after handling the compound, even if gloves were worn.[5][9]

Disposal Plan

Proper disposal of 7-Methyltridecanoyl-CoA and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

» Waste Segregation:

o Solid Waste: Any unused 7-Methyltridecanoyl-CoA powder and contaminated items such
as weigh boats or pipette tips should be collected in a designated, clearly labeled
hazardous waste container.

o Liquid Waste: Aqueous solutions containing 7-Methyltridecanoyl-CoA should be
collected in a separate, labeled hazardous waste container. Do not pour this waste down
the drain.[9]

o Sharps: Needles or other sharps contaminated with 7-Methyltridecanoyl-CoA must be
disposed of in a designated sharps container.

» Container Management: Ensure all waste containers are kept closed when not in use and
are stored in a designated secondary containment area.

» Final Disposal: All waste must be disposed of through the institution's hazardous waste
management program, following all local, state, and federal regulations.[3]
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Experimental Workflow for Handling 7-
Methyltridecanoyl-CoA

The following diagram illustrates the standard workflow for safely handling 7-
Methyltridecanoyl-CoA from receipt to disposal.
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Caption: Workflow for Safe Handling of 7-Methyltridecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7-Methyltridecanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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